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Compound of Interest

Compound Name: 4-Ethynylaniline

Cat. No.: B084093 Get Quote

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with 4-ethynylaniline. All information is derived from publicly available Safety Data

Sheets (SDS).

Quick Reference Data
For immediate reference, the following tables summarize the key quantitative and qualitative

data for 4-ethynylaniline.

Physical and Chemical Properties
Property Value Source(s)

Chemical Formula C₈H₇N [1][2][3]

Molecular Weight 117.15 g/mol [1][2][3]

Appearance Yellow, crystalline solid/powder [4]

Melting Point 98-102 °C (decomposes) [5][6]

Boiling Point 99-101 °C at 13 Torr [6]

Storage Temperature
Room Temperature, keep in a

dark, dry place
[7][6]
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GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[1][2][5][8][9]

Experimental Protocols & Workflows
Standard Handling Protocol for 4-Ethynylaniline
This protocol outlines the essential steps for safely handling 4-ethynylaniline in a laboratory

setting.
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Weigh solid in a
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Keep container tightly
sealed when not in use

Avoid generating dust

Decontaminate work surfaces

Experiment complete

Dispose of waste in
authorized containers

Wash hands thoroughly
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Caption: General workflow for safely handling 4-ethynylaniline.
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Troubleshooting and FAQs
This section addresses common issues and questions that may arise during experiments

involving 4-ethynylaniline.

Q1: My 4-ethynylaniline has turned from yellow to brown. Is it still usable?

A: Discoloration from yellow to brown may indicate degradation or the presence of impurities.

Aromatic amines like 4-ethynylaniline can be sensitive to air and light.[9] While it might still be

suitable for some applications, for sensitive reactions such as 'click chemistry' or

polymerization, it is advisable to use a fresh or purified batch to ensure reproducibility.[10][5]

Q2: I'm observing poor solubility of 4-ethynylaniline in my reaction solvent. What can I do?

A: 4-Ethynylaniline is described as a solid that does not mix well with water.[4] Its solubility in

organic solvents will vary. If you are experiencing solubility issues, consider the following:

Solvent Choice: Consult literature for syntheses using 4-ethynylaniline to identify

appropriate solvents. Common organic solvents should be suitable, but optimization may be

required.

Gentle Warming: Depending on the solvent's boiling point and the reaction's thermal stability,

gentle warming may improve solubility.

Sonication: Using an ultrasonic bath can help break up solid aggregates and enhance

dissolution.

Q3: What are the immediate first aid steps if I am exposed to 4-ethynylaniline?

A: Immediate and appropriate first aid is crucial. The correct response depends on the route of

exposure.
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Flush skin with running water and soap. [1, 4]

Seek medical attention if irritation occurs. [2, 4]

Immediately wash out with fresh running water for at least 15 minutes. [1, 8]
Keep eyelids apart. [1, 2]

Seek immediate medical attention. [4, 8]

Remove person to fresh air. [2, 4]
Keep warm and rested. [1]

If not breathing, apply artificial respiration. [1, 8]
Seek immediate medical attention. [4]

Immediately give a glass of water. [2]
Do NOT induce vomiting. [6, 8]

Contact a Poisons Information Center or a doctor. [2]

Click to download full resolution via product page

Caption: First aid decision tree for 4-ethynylaniline exposure.

Q4: How should I handle a spill of 4-ethynylaniline powder?

A: Spills should be cleaned up immediately to prevent dust generation and exposure.[4][11]

The procedure depends on the size of the spill.
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Spill Size Procedure

Minor Spill

Clean up all spills immediately.[4][11]Wear

protective clothing, gloves, safety glasses, and a

dust respirator.[4][11]Use dry clean-up

procedures and avoid generating dust.[4]

[11]Sweep up, shovel up, or vacuum up the

material.[4][11]Place the spilled material in a

clean, dry, sealable, and labeled container for

disposal.[4][11]

Major Spill

Alert personnel in the area and emergency

responders.[4][11]Control personal contact by

wearing appropriate protective clothing.[4]

[11]Prevent the spillage from entering drains or

water courses.[4][11]Follow the same dry clean-

up procedures as for a minor spill.[4][11]Wash

the area down with large amounts of water and

prevent runoff into drains.[11]

Q5: What personal protective equipment (PPE) is mandatory when working with 4-
ethynylaniline?

A: Due to its irritant properties, comprehensive PPE is required.

Required PPE

Eye Protection
(Safety glasses with side shields or chemical goggles) [1]

Hand Protection
(Chemically resistant gloves, e.g., nitrile rubber) [1]

Body Protection
(Overalls, lab coat, PVC apron) [1]

Respiratory Protection
(Dust respirator, e.g., N95, if dust is generated) [2, 9, 11]
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Caption: Mandatory PPE for handling 4-ethynylaniline.
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Q6: What materials are incompatible with 4-ethynylaniline?

A: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[4][9]

Aromatic amines can react hypergolically (ignite spontaneously) with red fuming nitric acid.[4]

Store away from these materials to prevent dangerous reactions.[4][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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